4-chloro-N,N-dimethylquinolin-7-amine

• IUPAC Name: 4-chloro-N,N-dimethylquinolin-7-amine
• InChI: InChI=1S/C11H11ClN2/c1-14(2)8-3-4-9-10(12)5-6-13-11(9)7-8/h3-7H,1-2H3
• InChI Key: RSILXKGPRQLNLJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC2=NC=CC(=C2C=C1)Cl
• Molecular Formula: C11H11ClN2
• DSSTOX Substance ID: DTXSID00318798
• Molecular Weight: 206.67 g/mol
• CAS RN: 178984-46-8

Description

4-chloro-N,N-dimethylquinolin-7-amine, also known as 4-chloro-2,3-dimethylquinoline-7-amine, is a synthetic compound that has been used in scientific research for its wide range of biochemical and physiological effects. This compound is an important tool for studying the action of various cellular processes, including signal transduction, enzyme activation, and gene expression. The unique structure of 4-chloro-N,N-dimethylquinolin-7-amine makes it an ideal candidate for use in a variety of laboratory experiments, as it can be easily synthesized and its properties can be modified to suit the needs of the experiment.

Scientific Research Applications

Synthesis and Cytotoxicity Evaluation 4-chloro-N,N-dimethylquinolin-7-amine serves as a precursor in the synthesis of various 4-aminoquinoline derivatives. These derivatives have been synthesized and evaluated for their cytotoxic effects on human breast tumor cell lines, MCF7 and MDA-MB468. Notably, certain derivatives have shown significant cytotoxicity, suggesting potential applications in developing new anticancer agents. One derivative, in particular, showed high potency against MDA-MB 468 cells, indicating the potential for 4-aminoquinoline to serve as a prototype molecule for anticancer drug development (Haiwen Zhang et al., 2007).

Amination Reactions Research into the amination of 4-chloroquinoline derivatives has provided insights into the reactivity and potential applications of these compounds in organic synthesis. The amination activity varies with the electronic and steric effects of the substituents, influencing the yields of the amination products. This has implications for designing synthetic pathways for new compounds (Jui-Ying Tsai et al., 2008).

Antimalarial Activity The structural modification of 4-aminoquinoline derivatives has led to the synthesis of compounds with significant antimalarial activity. These compounds have shown high efficacy against both chloroquine-sensitive and resistant strains of Plasmodium falciparum, the parasite responsible for malaria. The research underscores the importance of 4-aminoquinoline derivatives in the development of new antimalarial agents (Paul Beagley et al., 2002; Paul Beagley et al., 2003).

Fluorescence-Based Analytical Methods A novel fluorigenic reagent, 2,6-dimethylquinoline-4-(N-succinimidyl) formate (DMQF-OSu), has been synthesized, showcasing the utility of quinoline derivatives in analytical chemistry. This reagent reacts with primary and secondary aliphatic amines to yield strong fluorescence, allowing for the sensitive and simple determination of aliphatic amines in environmental samples (L. Cao et al., 2003).